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Compound of Interest

4-Bromo-3-fluoro-2-methylpyridine
Compound Name:
hbr
CAS No.: 2177265-13-1
Cat. No.: B2511592
. J

4-Bromo-3-fluoro-2-methylpyridine and its hydrobromide salt are heterocyclic compounds of
significant interest in medicinal chemistry and drug development. As substituted pyridines, they
serve as versatile scaffolds and intermediates in the synthesis of complex organic molecules
with potential therapeutic applications. The strategic placement of bromo, fluoro, and methyl
groups on the pyridine ring imparts a unique reactivity profile, making it a valuable synthon for
various chemical transformations, including palladium-catalyzed cross-coupling reactions and
nucleophilic aromatic substitutions.[1][2]

However, the very features that make this compound chemically useful also necessitate a
thorough understanding and rigorous implementation of safety protocols. This guide, intended
for researchers, scientists, and drug development professionals, provides a comprehensive
overview of the safety considerations, handling procedures, and emergency responses
associated with 4-Bromo-3-fluoro-2-methylpyridine HBr. While a specific Safety Data Sheet
(SDS) for the hydrobromide salt is not readily available, this document synthesizes information
from the SDS of the free base, related brominated pyridines, and established principles of
chemical safety to offer a robust framework for its responsible use in a laboratory setting.

Hazard Identification and Analysis

The primary hazards associated with 4-Bromo-3-fluoro-2-methylpyridine are typical of many
halogenated and substituted aromatic compounds. The GHS (Globally Harmonized System of
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Classification and Labelling of Chemicals) classifications for the free base provide a strong
indication of the potential risks.

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation.
Specific target organ toxicity — H335: May cause respiratory
] Category 3 o
single exposure irritation.

Expert Analysis of the Hazard Profile:

o Skin and Eye Irritation: The presence of the electron-withdrawing fluorine and bromine
atoms, combined with the overall electrophilic nature of the pyridine ring, contributes to the
compound's irritant properties. Direct contact with the skin can lead to redness, inflammation,
and discomfort.[3] More seriously, exposure to the eyes can cause significant irritation and
potential damage if not promptly addressed.[3]

e Respiratory Irritation: As a solid, 4-Bromo-3-fluoro-2-methylpyridine HBr can be easily
aerosolized, especially during weighing and transfer. Inhalation of the dust can irritate the
mucous membranes and the respiratory tract, leading to coughing, shortness of breath, and
inflammation.[4]

 Toxicity: While specific toxicological data for this compound is limited, related brominated
pyridines are classified as toxic if swallowed, in contact with skin, or if inhaled.[5] It is prudent
to handle 4-Bromo-3-fluoro-2-methylpyridine HBr with the assumption of similar toxicity.

e Reactivity: Substituted bromopyridines are known to be reactive, particularly in the presence
of strong bases, nucleophiles, and catalysts for cross-coupling reactions.[1][6] While
generally stable under standard laboratory conditions, the potential for unforeseen reactivity
should always be considered when designing experiments.
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Risk Assessment and Mitigation: A Framework for
Safe Laboratory Practice

A proactive approach to safety is paramount when working with 4-Bromo-3-fluoro-2-
methylpyridine HBr. The following protocols are designed to minimize exposure and mitigate
risks.

Engineering Controls

e Fume Hood: All handling of 4-Bromo-3-fluoro-2-methylpyridine HBr, including weighing,
transfer, and use in reactions, must be conducted in a certified chemical fume hood.[7][8]
This is the primary engineering control to prevent inhalation of dust and vapors.

o Ventilation: Ensure adequate general laboratory ventilation to supplement the localized
extraction of the fume hood.[8]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or safety glasses with side shields are mandatory
to protect against splashes and airborne patrticles.[3][9]

o Hand Protection: Wear chemically resistant gloves, such as nitrile gloves. Inspect gloves for
any signs of degradation or perforation before use and change them frequently, especially
after direct contact with the compound.[7]

» Protective Clothing: A flame-resistant lab coat should be worn at all times in the laboratory.
Ensure it is fully buttoned to provide maximum coverage.[7]

» Respiratory Protection: For situations with a high potential for aerosolization, such as
cleaning up a large spill, a NIOSH-approved respirator may be necessary.[3]

Safe Handling Protocols

e Preparation: Before handling the compound, ensure that the fume hood is operational and
uncluttered. Have all necessary equipment, including spatulas, weighing paper, and reaction
vessels, readily available.

» Weighing and Transfer:
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o Perform all weighing operations within the fume hood.

o Use a micro-spatula to carefully transfer the solid, avoiding any actions that could
generate dust.

o Close the container immediately after use to prevent the release of dust and to protect the
compound from atmospheric moisture.[5][8]

e In Reactions:
o Add the compound to the reaction vessel slowly and carefully.
o If dissolving the compound, add the solvent to the solid to minimize dust formation.
o Ensure that the reaction apparatus is properly assembled and secured.

e Hygiene:

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[5]

o Do not eat, drink, or smoke in the laboratory.[5][8]

Emergency Procedures

In the event of an accidental exposure or spill, a swift and informed response is crucial.

Spill Response Workflow

Caption: Workflow for responding to a spill of 4-Bromo-3-fluoro-2-methylpyridine HBr.
Detailed Spill Protocol:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
of the spill.[5]

e Assess the Situation: From a safe distance, assess the size of the spill.

o Small Spills (<19):
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[e]

If you are trained and have the appropriate PPE, proceed with the cleanup.

o

Wear double gloves, safety goggles, and a lab coat.

[¢]

Cover the spill with an inert absorbent material like vermiculite or sand to prevent further
dispersal.[5]

[¢]

Carefully scoop the material into a labeled, sealable container for hazardous waste.[7]

[¢]

Decontaminate the area with a suitable solvent, followed by soap and water.
e Large Spills (>19):

o Do not attempt to clean it up yourself.

o Evacuate the laboratory and close the doors.

o Contact your institution's Environmental Health and Safety (EH&S) department
immediately.

First Aid Measures

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. Seek medical attention.[4][5]

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek medical attention if irritation
persists.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][5]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4][5]

Storage and Disposal

Proper storage and disposal are critical components of the chemical's life cycle management.
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o Storage: Store 4-Bromo-3-fluoro-2-methylpyridine HBr in a tightly sealed container in a
cool, dry, and well-ventilated area.[10][11] Keep it away from incompatible materials such as
strong oxidizing agents and strong bases.[11]

» Disposal: Dispose of unused material and its container as hazardous waste in accordance
with all applicable federal, state, and local regulations. Do not dispose of it down the drain.
[10]

Conclusion

4-Bromo-3-fluoro-2-methylpyridine HBr is a valuable compound for chemical synthesis, but
it requires careful and informed handling. By understanding its potential hazards, implementing
robust safety protocols, and being prepared for emergencies, researchers can work with this
compound safely and effectively. The principles of risk assessment, use of appropriate
engineering and personal protective controls, and adherence to established safe laboratory
practices are the cornerstones of a strong safety culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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